Cas no 1246816-30-7 (Methyl Diethyldithiocarbamate-d3)
1246816-30-7 structure
Product Name:Methyl Diethyldithiocarbamate-d3
CAS No:1246816-30-7
MF:C6H13NS2
MW:166.322603940964
CID:3162076
PubChem ID:71750293
Update Time:2025-04-21
Methyl Diethyldithiocarbamate-d3 Chemical and Physical Properties
Names and Identifiers
-
- trideuteriomethylsulfanyl N,N-diethylcarbamodithioate
- Methyl Diethyldithiocarbamate-d3
- 1246816-30-7
- Trideuteriomethyl N,N-diethylcarbamodithioate
- G91148
- HY-143850S
- N,N-Diethylcarbamodithioic Acid Methyl-d3 Ester; Diethyldithiocarbamic Acid Methyl-d3 Ester; Diethyldithiocarbamate Methyl-d3 Ester; NSC 133269-d3;
- CS-0375600
- DA-65387
-
- Inchi: 1S/C6H13NS2/c1-4-7(5-2)6(8)9-3/h4-5H2,1-3H3/i3D3
- InChI Key: JYRXPFCUABYLPD-HPRDVNIFSA-N
- SMILES: S(C([2H])([2H])[2H])C(N(CC)CC)=S
Computed Properties
- Exact Mass: 166.06777200g/mol
- Monoisotopic Mass: 166.06777200g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 89.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 60.6Ų
Methyl Diethyldithiocarbamate-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M301702-5mg |
Methyl Diethyldithiocarbamate-d3 |
1246816-30-7 | 5mg |
$ 190.00 | 2023-09-07 | ||
| TRC | M301702-50mg |
Methyl Diethyldithiocarbamate-d3 |
1246816-30-7 | 50mg |
$ 1454.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484496-5 mg |
Methyl diethyldithiocarbamate-d3, |
1246816-30-7 | 5mg |
¥2,482.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484496-5mg |
Methyl diethyldithiocarbamate-d3, |
1246816-30-7 | 5mg |
¥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AW55329-5mg |
Methyl Diethyldithiocarbamate-d3 |
1246816-30-7 | 5mg |
$291.00 | 2024-01-04 | ||
| A2B Chem LLC | AW55329-50mg |
Methyl Diethyldithiocarbamate-d3 |
1246816-30-7 | 50mg |
$1429.00 | 2024-01-04 |
Methyl Diethyldithiocarbamate-d3 Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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